Cas no 97564-98-2 (Cycloheptanemethanol, 1-(aminomethyl)-)

• Product Name: Cycloheptanemethanol, 1-(aminomethyl)-
• CAS No: 97564-98-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5288936
• Update Time: 2026-03-09

Cycloheptanemethanol, 1-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanol, 1-(aminomethyl)-

• Inchi： 1S/C9H19NO/c10-7-9(8-11)5-3-1-2-4-6-9/h11H,1-8,10H2
• InChI Key： CUSMDAXJTOHSIX-UHFFFAOYSA-N
• SMILES： C1(CN)(CO)CCCCCC1

Additional information on Cycloheptanemethanol, 1-(aminomethyl)-

Research Brief on Cycloheptanemethanol, 1-(aminomethyl)- (CAS: 97564-98-2) in Chemical Biology and Pharmaceutical Applications

Cycloheptanemethanol, 1-(aminomethyl)- (CAS: 97564-98-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cycloheptane ring structure with an aminomethyl functional group, has shown potential in various therapeutic and diagnostic applications. Recent studies have explored its utility in drug design, particularly as a scaffold for developing novel small-molecule inhibitors and modulators of biological targets.

One of the key areas of interest is the compound's role in the synthesis of bioactive molecules. Researchers have utilized Cycloheptanemethanol, 1-(aminomethyl)- as a building block for creating derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of GPCR (G-protein-coupled receptor) modulators, which are critical targets for treating neurological disorders. The study highlighted the compound's ability to improve binding affinity and selectivity when incorporated into larger molecular frameworks.

Another notable application of Cycloheptanemethanol, 1-(aminomethyl)- is in the field of antimicrobial research. A recent preprint on bioRxiv (2024) reported its incorporation into novel peptidomimetics designed to combat antibiotic-resistant bacterial strains. The compound's structural flexibility allows for fine-tuning of hydrophobicity and charge distribution, which are essential for disrupting bacterial membranes. Preliminary in vitro assays showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells.

In addition to its therapeutic potential, Cycloheptanemethanol, 1-(aminomethyl)- has also been investigated for its use in chemical probes and imaging agents. A study in ACS Chemical Biology (2023) described its conjugation with fluorescent tags to create tools for visualizing cellular processes. The probe exhibited excellent stability and specificity, making it suitable for real-time tracking of enzymatic activity in live cells. This advancement opens new avenues for studying disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on Cycloheptanemethanol, 1-(aminomethyl)-. Future research directions may include computational modeling to predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, as well as in vivo studies to validate efficacy and tolerability. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to unlocking the full potential of this versatile compound.